1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one
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Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by various spectroscopic methods and confirmed by elemental analyses. Unfortunately, specific information about the molecular structure of “1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one” is not available .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, form, purity, InChI key, etc. For “this compound”, it has a molecular weight of 243.33, and it is a powder. The storage temperature is 4 degrees Celsius .Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one involves the condensation of 1-phenylcyclopropanecarboxaldehyde with 2-amino-4,5-dimethylthiazole followed by oxidation of the resulting thiazole intermediate to yield the final product.", "Starting Materials": [ "1-phenylcyclopropanecarboxaldehyde", "2-amino-4,5-dimethylthiazole", "Acetic anhydride", "Sodium acetate", "Hydrogen peroxide", "Sulfuric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Condensation of 1-phenylcyclopropanecarboxaldehyde with 2-amino-4,5-dimethylthiazole in the presence of acetic anhydride and sodium acetate to yield the intermediate 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-ol.", "Step 2: Oxidation of the intermediate with hydrogen peroxide in the presence of sulfuric acid to yield the final product, 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one.", "Step 3: Purification of the final product by recrystallization from ethanol." ] } | |
CAS RN |
1282714-85-5 |
Molecular Formula |
C14H13NOS |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
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